Cas no 617-36-7 (ethyl carbamoylformate)

• Product Name: ethyl carbamoylformate
• CAS No: 617-36-7
• MF: C₄H₇NO₃
• MW: 117.103281259537
• MDL: MFCD00008005
• CID: 38980
• PubChem ID: 69238
• Update Time: 2025-06-08

ethyl carbamoylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-2-oxoacetate
• Oxamic acid ethyl ester
• Ethyl Oxamate
• 2-Amino-2-oxo-acetic Acid Ethyl Ester
• Ethyl carbamoylformate
• Ethandisaeure-amid-ethylester
• Ethoxalamide
• ethyl 2-aminooxamate
• ethyl ester of oxamic acid
• oxalamic acid ethyl ester
• Oxamethane
• Oxamidic Acid Ethyl Ester
• Ethyl amino(oxo)acetate
• Acetic acid, aminooxo-, ethyl ester
• RZMZBHSKPLVQCP-UHFFFAOYSA-N
• Oxalic acid, monoethyl ester amide
• Ethyl oxamate, 99%
• ETHYLOXAMATE
• ethylamino(oxo)acetat
• Ethyl aminooxoacetate
• Ethyl oxamate, 98%
• Ethyl amino(oxo)acetate #
• ethyl 2-amino-2-oxo-acetate
• ethyl carbamoylformate

• MDL： MFCD00008005
• Inchi： 1S/C4H7NO3/c1-2-8-4(7)3(5)6/h2H2,1H3,(H2,5,6)
• InChI Key： RZMZBHSKPLVQCP-UHFFFAOYSA-N
• SMILES： O(C(C(N)=O)=O)CC

Computed Properties

• Exact Mass: 117.04300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2
• Topological Polar Surface Area: 69.4

Experimental Properties

• Density: 1.3886 (rough estimate)
• Melting Point: 113.0 to 117.0 deg-C
• Boiling Point: 218.88°C (rough estimate)
• Refractive Index: 1.4540 (estimate)
• PSA: 69.39000
• LogP: -0.26490

ethyl carbamoylformate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25-S22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on ethyl carbamoylformate

Recent Advances in the Research of Ethyl Carbamoylformate (617-36-7): A Comprehensive Review

Ethyl carbamoylformate (CAS: 617-36-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, also known as ethyl oxamate, has been widely studied for its potential applications in drug development, particularly as an inhibitor of lactate dehydrogenase (LDH). Recent studies have highlighted its role in targeting metabolic pathways in cancer cells, making it a promising candidate for anticancer therapies. This research brief aims to summarize the latest findings related to ethyl carbamoylformate, focusing on its synthesis, mechanism of action, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of ethyl carbamoylformate derivatives to enhance their inhibitory activity against LDH. The study utilized computational modeling and in vitro assays to identify key structural modifications that improve binding affinity and selectivity. The results demonstrated that certain derivatives exhibited up to a 50% increase in inhibitory potency compared to the parent compound, suggesting a pathway for developing more effective LDH inhibitors.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where ethyl carbamoylformate was investigated for its role in modulating glycolysis in cancer cells. The study revealed that the compound effectively disrupts the glycolytic flux in tumor cells, leading to reduced ATP production and subsequent apoptosis. These findings underscore the potential of ethyl carbamoylformate as a metabolic disruptor in cancer therapy, particularly for tumors reliant on aerobic glycolysis (the Warburg effect).

Beyond its anticancer properties, ethyl carbamoylformate has also been studied for its applications in neurodegenerative diseases. A recent preprint on bioRxiv (2024) highlighted its neuroprotective effects in a mouse model of Parkinson's disease. The compound was shown to reduce oxidative stress and mitochondrial dysfunction, key pathological features of the disease. This opens new avenues for repurposing ethyl carbamoylformate in the treatment of neurodegenerative disorders.

In terms of synthesis, advancements have been made in the scalable production of ethyl carbamoylformate. A 2023 patent (US20230183234A1) describes a novel catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale manufacturing. This innovation is expected to facilitate the broader application of ethyl carbamoylformate in both research and clinical settings.

In conclusion, ethyl carbamoylformate (617-36-7) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its diverse applications, from cancer therapy to neurodegenerative diseases, coupled with recent advancements in synthesis and structural optimization, position it as a valuable tool for future drug development. Further studies are warranted to explore its full therapeutic potential and to translate these findings into clinical applications.